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Compound of Interest

Compound Name: 1,5-Diphenylcarbazone

Cat. No.: B7855421 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
1,5-Diphenylcarbazone, a derivative of 1,5-diphenylcarbazide, is a highly versatile aromatic

organic compound with significant applications in analytical chemistry. Its ability to form

distinctly colored complexes with a variety of metal ions has established it as a valuable

reagent for colorimetric and spectrophotometric analysis. This technical guide provides a

comprehensive overview of the primary uses of 1,5-diphenylcarbazone, with a focus on its

role in the quantification of heavy metals and as an indicator in titrimetric analysis. Detailed

experimental protocols, quantitative data, and reaction mechanisms are presented to facilitate

its practical application in research and development.

Core Applications in Analytical Chemistry
The principal application of 1,5-diphenylcarbazone lies in its reaction with metal ions to form

stable, colored coordination complexes. This property is harnessed for the quantitative

determination of various metals, most notably chromium, mercury, and copper. The intensity of

the resulting color is directly proportional to the concentration of the metal ion, a principle that

forms the basis of spectrophotometric analysis.
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1,5-Diphenylcarbazone is widely employed for the sensitive and selective determination of a

range of heavy metal ions. The reaction conditions, such as pH and the presence of interfering

ions, are critical for achieving accurate and reproducible results.

Table 1: Quantitative Data for Metal Determination using 1,5-Diphenylcarbazone

Metal Ion
Wavelength
(λmax)

Molar
Absorptivit
y (ε)

Detection
Limit

Optimal
Concentrati
on Range

Stoichiomet
ry
(Metal:Liga
nd)

Chromium

(Cr³⁺)
540 nm

4.436 × 10⁴ L

mol⁻¹ cm⁻¹[1]
0.010 mg/L[2]

0.03–3

mg/L[3]
1:1[1]

Mercury

(Hg²⁺)
560-565 nm - 250 µg/L[4] - 1:1[1]

Copper

(Cu²⁺)
565 nm - 1360 µg/L[1] - 1:2[1]

Nickel (Ni²⁺) 520-525 nm

70,000-

77,500 L

mol⁻¹ cm⁻¹[5]

- - 1:2[5]

Cobalt (Co²⁺) 520-525 nm

70,000-

77,500 L

mol⁻¹ cm⁻¹[5]

- - 1:2[5]

Zinc (Zn²⁺) 520-525 nm

70,000-

77,500 L

mol⁻¹ cm⁻¹[5]

- - 1:2[5]

Lead (Pb²⁺) - - - - -

Note: Data for some parameters for certain metals are not readily available in the reviewed

literature.

Indicator in Titrimetry
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1,5-Diphenylcarbazone serves as an effective indicator in mercurimetric titrations, particularly

for the determination of chloride ions. The endpoint of the titration is marked by a distinct color

change, signaling the formation of a mercury-diphenylcarbazone complex after all the chloride

ions have reacted with the mercuric nitrate titrant.

Experimental Protocols
Spectrophotometric Determination of Hexavalent
Chromium (Cr(VI))
This method is based on the reaction of Cr(VI) with 1,5-diphenylcarbazide (which is oxidized to

1,5-diphenylcarbazone in the process) in an acidic medium to form a violet-colored complex.

Reagents:

1,5-Diphenylcarbazide Solution (0.5% w/v): Dissolve 250 mg of 1,5-diphenylcarbazide in 50

mL of acetone. This solution should be prepared fresh daily.

Sulphuric Acid (0.2 M): Carefully add 11.1 mL of concentrated sulfuric acid to approximately

800 mL of deionized water, cool, and dilute to 1 L.

Chromium(VI) Standard Stock Solution (1000 mg/L): Dissolve 2.829 g of potassium

dichromate (K₂Cr₂O₇), dried at 105°C for 1 hour, in deionized water and dilute to 1 L.

Working standards are prepared by diluting this stock solution.

Procedure:

Pipette 2 mL of the sample containing Cr(VI) into a glass vial.

Add 1 mL of 0.2 M sulphuric acid.

Add 1 mL of the 0.5% w/v 1,5-diphenylcarbazide solution and mix thoroughly.

Allow the solution to stand for 5 minutes for full color development.[6]

Measure the absorbance of the solution at 543 nm using a spectrophotometer against a

reagent blank.[6]
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The concentration of Cr(VI) is determined by comparing the absorbance to a calibration

curve prepared from standard chromium solutions.

Spectrophotometric Determination of Mercury (II)
This method relies on the formation of a colored complex between mercury (II) ions and 1,5-
diphenylcarbazone.

Reagents:

Saturated Alcoholic Solution of 1,5-Diphenylcarbazide: Prepare a saturated solution of 1,5-

diphenylcarbazide in ethanol.

Sodium Carbonate (solid).

Procedure:

Take a known volume of the sample solution containing mercury (II) ions in a test tube.

Add 4 to 8 drops of the saturated alcoholic solution of 1,5-diphenylcarbazide.[4]

Gradually add a large excess of solid sodium carbonate until the solution becomes alkaline.

[4]

The formation of a blue color indicates the presence of mercury.[4]

For quantitative analysis, the absorbance of the solution can be measured at approximately

560-565 nm and compared to a calibration curve.

Titrimetric Determination of Chloride using Mercuric
Nitrate
1,5-Diphenylcarbazone is used as an indicator in this titration.

Reagents:

Mercuric Nitrate Titrant (0.0141 N): Dissolve 2.3 g of Hg(NO₃)₂ or 2.5 g of Hg(NO₃)₂·H₂O in

100 mL of deionized water containing 0.25 mL of concentrated nitric acid. Dilute to just under
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1 L and standardize against a standard sodium chloride solution.

1,5-Diphenylcarbazone Indicator Solution: Dissolve 0.5 g of 1,5-diphenylcarbazone in 100

mL of 95% ethanol.

Nitric Acid (0.05 N): Dilute 3.2 mL of concentrated nitric acid to 1 L with deionized water.

Procedure:

Pipette a known volume of the chloride-containing sample into an Erlenmeyer flask.

Add 5-10 drops of the 1,5-diphenylcarbazone indicator solution.

If the solution is not acidic, add a few drops of 0.05 N nitric acid until the solution turns

yellow.

Titrate the sample with the standardized 0.0141 N mercuric nitrate solution.

The endpoint is reached when the solution turns a faint purple, indicating the formation of the

mercury-diphenylcarbazone complex.

Calculate the chloride concentration based on the volume of mercuric nitrate titrant used.

Reaction Mechanisms and Visualizations
The utility of 1,5-diphenylcarbazone in metal detection is rooted in its chemical

transformations and subsequent complexation.

Synthesis of 1,5-Diphenylcarbazone
1,5-Diphenylcarbazone is synthesized by the oxidation of 1,5-diphenylcarbazide. This

conversion is crucial as 1,5-diphenylcarbazone is the active species that forms complexes

with many metal ions.[7]

1,5-Diphenylcarbazide 1,5-DiphenylcarbazoneOxidation
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Synthesis of 1,5-Diphenylcarbazone from 1,5-Diphenylcarbazide.

Reaction with Hexavalent Chromium
The reaction between 1,5-diphenylcarbazide and hexavalent chromium is a two-step process.

First, Cr(VI) oxidizes 1,5-diphenylcarbazide to 1,5-diphenylcarbazone while being reduced to

Cr(III). Subsequently, the newly formed 1,5-diphenylcarbazone chelates with the Cr(III) ion to

produce the characteristic violet-colored complex.[1]

Redox Reaction

Complexation

Cr(VI) Cr(III)Reduction

1,5-Diphenylcarbazide 1,5-DiphenylcarbazoneOxidation

Cr(III)

Violet Complex
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Mechanism of Cr(VI) detection with 1,5-Diphenylcarbazide.

General Complexation with Divalent Metal Ions
For many divalent metal ions (M²⁺) such as Ni²⁺, Co²⁺, and Zn²⁺, 1,5-diphenylcarbazone acts

as a bidentate ligand, forming a stable chelate complex. The reaction typically involves the

deprotonation of the carbazone to facilitate coordination with the metal ion.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 9 Tech Support

https://www.benchchem.com/product/b7855421?utm_src=pdf-body
https://www.benchchem.com/product/b7855421?utm_src=pdf-body
https://www.benchchem.com/product/b7855421?utm_src=pdf-body
https://www.smolecule.com/products/s526267
https://www.benchchem.com/product/b7855421?utm_src=pdf-body-img
https://www.benchchem.com/product/b7855421?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7855421?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


M²⁺ (e.g., Ni²⁺, Co²⁺, Zn²⁺)
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Complexation of divalent metal ions with 1,5-Diphenylcarbazone.

Experimental Workflow for Spectrophotometric
Analysis
The general workflow for the spectrophotometric determination of a metal ion using 1,5-
diphenylcarbazone is outlined below.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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